Cas no 1028458-52-7 ((5-tert-butyl-1H-pyrazol-3-yl)methylamine)

• Product Name: (5-tert-butyl-1H-pyrazol-3-yl)methylamine
• CAS No: 1028458-52-7
• MF: C₈H₁₆ClN₃
• MW: 189.685740470886
• CID: 3158643
• PubChem ID: 16640633
• Update Time: 2025-05-27

(5-tert-butyl-1H-pyrazol-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (5-tert-butyl-1H-pyrazol-3-yl)methylamine
• (5-(tert-Butyl)-1H-pyrazol-3-yl)methanamine hydrochloride
• (3-(Tert-butyl)-1h-pyrazol-5-yl)methanamine hydrochloride
• AKOS024302115
• EN300-762725
• (5-tert-butyl-1H-pyrazol-3-yl)methanamine hydrochloride
• MFCD04967234
• CS-0272619
• C-(5-tert-Butyl-1H-pyrazol-3-yl)-methylamine hydrochloride
• 1-(5-TERT-BUTYL-2H-PYRAZOL-3-YL)METHANAMINE HYDROCHLORIDE
• (3-tert-butyl-1H-pyrazol-5-yl)methanamine;hydrochloride
• 1028458-52-7
• (3-tert-butyl-1H-pyrazol-5-yl)methylamine hydrochloride
• AKOS004107349
• (5-tert-Butyl-1H-pyrazol-3-yl)methylamine hydrochloride

• MDL： MFCD09431202
• Inchi： 1S/C8H15N3.ClH/c1-8(2,3)7-4-6(5-9)10-11-7;/h4H,5,9H2,1-3H3,(H,10,11);1H
• InChI Key： SAWDNUVKAJQSAG-UHFFFAOYSA-N
• SMILES： Cl.N1=C(C=C(CN)N1)C(C)(C)C

Computed Properties

• Exact Mass: 189.1032752Da
• Monoisotopic Mass: 189.1032752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on (5-tert-butyl-1H-pyrazol-3-yl)methylamine

Comprehensive Overview of (5-tert-butyl-1H-pyrazol-3-yl)methylamine (CAS No. 1028458-52-7)

(5-tert-butyl-1H-pyrazol-3-yl)methylamine (CAS No. 1028458-52-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its pyrazole core and tert-butyl substituent, is widely utilized in the synthesis of bioactive molecules and advanced materials. Its unique structural features make it a valuable intermediate for researchers exploring drug discovery, catalysis, and polymer chemistry.

The growing interest in (5-tert-butyl-1H-pyrazol-3-yl)methylamine is reflected in the increasing number of scientific publications and patents referencing its applications. One of the key reasons for its popularity is its versatility in forming heterocyclic compounds, which are pivotal in developing pharmaceuticals and agrochemicals. Researchers are particularly intrigued by its potential role in designing kinase inhibitors, a hot topic in cancer research and precision medicine.

In the context of sustainable chemistry, (5-tert-butyl-1H-pyrazol-3-yl)methylamine is being explored as a building block for green synthesis methodologies. With the global push toward environmentally friendly processes, this compound’s compatibility with catalytic reactions and biodegradable materials aligns well with current trends. Additionally, its stability under various conditions makes it a reliable choice for high-throughput screening in drug development.

Another area where (5-tert-butyl-1H-pyrazol-3-yl)methylamine shines is in the development of functional materials. Its incorporation into coordination polymers and metal-organic frameworks (MOFs) has opened new avenues for applications in gas storage, sensors, and catalysis. These advancements are particularly relevant given the rising demand for smart materials in industries ranging from healthcare to energy storage.

From a commercial perspective, the demand for (5-tert-butyl-1H-pyrazol-3-yl)methylamine is driven by its role in high-value chemical synthesis. Companies specializing in custom synthesis and contract research often seek this compound for its ability to streamline the production of complex molecules. Its compatibility with automated synthesis platforms further enhances its appeal in industrial-scale applications.

In summary, (5-tert-butyl-1H-pyrazol-3-yl)methylamine (CAS No. 1028458-52-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and sustainable chemistry. Its structural versatility and compatibility with modern synthetic techniques position it as a critical tool for researchers and industries alike. As scientific inquiry continues to evolve, this compound is poised to play an even greater role in addressing some of the most pressing challenges in healthcare and technology.